molecular formula C5H12N2O B3253982 (R)-2-Amino-N,N-dimethylpropanamide CAS No. 230643-51-3

(R)-2-Amino-N,N-dimethylpropanamide

Cat. No. B3253982
CAS RN: 230643-51-3
M. Wt: 116.16 g/mol
InChI Key: WSFGOLVWRKEQOW-SCSAIBSYSA-N
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Description

(R)-2-Amino-N,N-dimethylpropanamide, also known as L-Alanine N,N-dimethylamide, is a chiral compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is an important intermediate in the synthesis of various pharmaceuticals and agrochemicals.

Scientific Research Applications

(R)-2-Amino-N,N-dimethylpropanamide has been used in various scientific research applications, including:
1. As a chiral auxiliary in asymmetric synthesis: The compound has been used as a chiral auxiliary in the asymmetric synthesis of various compounds, including amino acids, peptides, and natural products.
2. As a ligand in metal-catalyzed reactions: The compound has been used as a ligand in various metal-catalyzed reactions, including Suzuki-Miyaura coupling, Heck reaction, and Sonogashira coupling.
3. As a building block in the synthesis of pharmaceuticals: The compound has been used as a building block in the synthesis of various pharmaceuticals, including antihypertensive agents, antitumor agents, and anti-inflammatory agents.

Mechanism of Action

The mechanism of action of (R)-2-Amino-N,N-dimethylpropanamide is not well understood. However, it is believed to act as a chiral auxiliary by controlling the stereochemistry of the reaction. It also acts as a ligand in metal-catalyzed reactions by coordinating with the metal center and facilitating the reaction.
Biochemical and Physiological Effects
There is limited information available on the biochemical and physiological effects of this compound. However, studies have shown that the compound is non-toxic and has low acute toxicity.

Advantages and Limitations for Lab Experiments

The advantages of using (R)-2-Amino-N,N-dimethylpropanamide in lab experiments include its high yield and good enantioselectivity in the synthesis of various compounds. It is also a non-toxic compound, making it safe to handle in the laboratory.
The limitations of using this compound in lab experiments include its limited solubility in some solvents and its high cost compared to other chiral auxiliaries.

Future Directions

There are several future directions for the research of (R)-2-Amino-N,N-dimethylpropanamide, including:
1. Development of new synthesis methods: There is a need for the development of new synthesis methods that are more efficient and cost-effective.
2. Investigation of its mechanism of action: There is a need for further investigation of the mechanism of action of this compound to better understand its role in various reactions.
3. Exploration of its potential applications in drug discovery: There is a need to explore the potential applications of this compound in drug discovery, particularly in the synthesis of new pharmaceuticals.
4. Investigation of its potential applications in other fields: There is a need to investigate the potential applications of this compound in other fields, such as agriculture and materials science.
Conclusion
This compound is a chiral compound that has gained significant attention in scientific research due to its potential applications in various fields. The compound has been used as a chiral auxiliary in asymmetric synthesis, as a ligand in metal-catalyzed reactions, and as a building block in the synthesis of pharmaceuticals. There is a need for further research to better understand the mechanism of action of this compound and to explore its potential applications in drug discovery and other fields.

properties

IUPAC Name

(2R)-2-amino-N,N-dimethylpropanamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C5H12N2O/c1-4(6)5(8)7(2)3/h4H,6H2,1-3H3/t4-/m1/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

WSFGOLVWRKEQOW-SCSAIBSYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C(=O)N(C)C)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

C[C@H](C(=O)N(C)C)N
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C5H12N2O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

116.16 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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